Cas no 1007476-86-9 (2-NP-AHD-13C3)
2-NP-AHD-13C3 Chemical and Physical Properties
Names and Identifiers
-
- 2-NP-AHD-13C3
- 1-[(E)-(2-Nitrobenzylidene)amino]-2,4-(<sup>13</sup>C<sub>3</sub>)imidazolidinedione
- 1-(2-Nitrobenzylidenamino)-2,4-imidazolidinedione-[2,4,5-13C]
- 1-[(E)-(2-nitrophenyl)methylideneamino]imidazolidine-2,4-dione
- 1-[(E)-(2-nitrophenyl)methylideneamino]-(2,4,5-13C3)1,3-diazolidine-2,4-dione
- 1007476-86-9
- CS-0129671
- NP-AHD-13C3
- 957493-95-7
- 1ST4216
- 2-NP-AHD-13C3, VETRANAL(TM), analytical standard
- 1-((2-Nitrobenzylidene)amino)imidazolidine-2,4-dione-2,4,5-13C3
- HY-136457S
- J-000211
-
- MDL: MFCD07366661
- Inchi: 1S/C10H8N4O4/c15-9-6-13(10(16)12-9)11-5-7-3-1-2-4-8(7)14(17)18/h1-5H,6H2,(H,12,15,16)/b11-5+/i6+1,9+1,10+1
- InChI Key: FULJCJZKZXOFQZ-OTQLJULOSA-N
- SMILES: O=[13C]1[13CH2]N([13C](N1)=O)/N=C/C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 251.064619g/mol
- Monoisotopic Mass: 251.064619g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Molecular Weight: 251.17g/mol
- XLogP3: 0.6
- Topological Polar Surface Area: 108Ų
2-NP-AHD-13C3 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
2-NP-AHD-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 34010-10MG-R |
2-NP-AHD-<SUP>13</SUP>C<SUB>3</SUB> |
1007476-86-9 | 10mg |
¥7135.08 | 2023-04-25 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | 34010-10MG-R |
2-NP-AHD-13C3 VETRANAL(TM), analytical standard |
1007476-86-9 | 10MG |
¥6172.77 | 2022-09-28 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B65686-1mg |
2-NP-AHD-13C3 |
1007476-86-9 | ,99% | 1mg |
¥1880.00 | 2022-09-28 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 34010-10MG-R |
1007476-86-9 | 10MG |
¥6635.73 | 2022-09-28 | |||
| BAI LING WEI Technology Co., Ltd. | NF010-10-1ea |
2-NP-AHD-13C3 10 mg |
1007476-86-9 | 1ea |
¥ 6807 | 2021-07-07 | ||
| TRC | N894903-1mg |
2-NP-AHD-13C3 |
1007476-86-9 | 1mg |
$236.00 | 2023-05-17 | ||
| TRC | N894903-10mg |
2-NP-AHD-13C3 |
1007476-86-9 | 10mg |
$1832.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 34010-10MG-R |
1007476-86-9 | 10MG |
¥7135.08 | 2023-01-15 | |||
| TRC | N894903-50mg |
2-NP-AHD-13C3 |
1007476-86-9 | 50mg |
$ 9200.00 | 2023-09-06 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | 34010-10mg |
2-NP-AHD-13C3 VETRANAL(TM), analytical standard |
1007476-86-9 | 10mg |
¥7491.83 | 2023-09-15 |
2-NP-AHD-13C3 Suppliers
2-NP-AHD-13C3 Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-NP-AHD-13C3
2-NP-AHD-13C3: A Comprehensive Overview
2-NP-AHD-13C3 (CAS No. 1007476-86-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, material science, and pharmaceutical research. This compound, with its unique structural properties, has emerged as a critical component in the development of advanced materials and innovative drug delivery systems. The CAS No. 1007476-86-9 designation uniquely identifies this compound within the chemical database, ensuring its precise identification and reference across global scientific literature.
The synthesis of 2-NP-AHD-13C3 involves a series of intricate chemical reactions that highlight the advancements in modern synthetic chemistry. Researchers have employed cutting-edge techniques such as catalytic asymmetric synthesis and stereocontrolled reactions to achieve high yields and purity levels. These methods not only underscore the complexity of the compound but also reflect the continuous evolution of chemical synthesis methodologies.
Recent studies have demonstrated that 2-NP-AHD-13C3 exhibits remarkable properties in terms of thermal stability and mechanical strength. These attributes make it an ideal candidate for applications in high-performance polymers and composites. For instance, its integration into polymer matrices has significantly enhanced the durability and flexibility of materials used in aerospace and automotive industries.
In the pharmaceutical sector, 2-NP-AHD-13C3 has shown potential as a key intermediate in the synthesis of bioactive compounds. Its ability to facilitate precise molecular targeting has been leveraged in the development of novel drugs for treating chronic diseases such as cancer and neurodegenerative disorders. Researchers have also explored its role in drug delivery systems, where it serves as a stabilizing agent to enhance drug efficacy and reduce side effects.
The isotopic labeling capabilities of 2-NP-AHD-13C3 have further expanded its utility in analytical chemistry. By incorporating carbon-13 isotopes, scientists can perform highly sensitive spectroscopic analyses to study molecular interactions and reaction mechanisms at an unprecedented level of detail. This has proven invaluable in both academic research and industrial quality control processes.
From an environmental perspective, the synthesis and application of 2-NP-AHD-13C3 have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring resource efficiency and waste reduction. These efforts align with global sustainability goals while maintaining the compound's high performance standards.
In conclusion, 2-NP-AHD-13C3 (CAS No. 1007476-86-9) stands as a testament to human ingenuity in chemical innovation. Its versatile properties and wide-ranging applications continue to drive advancements across multiple disciplines. As research into this compound progresses, it is anticipated that new breakthroughs will further solidify its role as a cornerstone of modern science and technology.
1007476-86-9 (2-NP-AHD-13C3) Related Products
- 91990-96-4(Imidazolidinetrione, ethyl[[(2-nitrophenyl)methylene]amino]-)
- 2374738-88-0(2,4-Imidazolidinedione, 1-[(E)-[(2-nitrophenyl)methylene]amino]-)
- 1958113-23-9(2-NP-AHD-13C,15N3)
- 1228184-63-1(2,4-Imidazolidinedione, 3-[[(2-nitrophenyl)methylene]amino]-)
- 957493-95-7(NP-AHD-13C3)
- 30116-21-3(2-Imidazolidinone, 1-[[(4-nitrophenyl)methylene]amino]-)
- 623145-57-3(NP-AHD)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)